Cas no 1806590-24-8 (Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate)

• Product Name: Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate
• CAS No: 1806590-24-8
• MF: C₁₂H₁₃ClO₃S
• MW: 272.747821569443
• CID: 4955718
• Update Time: 2025-08-03

Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate

• Inchi： 1S/C12H13ClO3S/c1-2-16-12(15)11-8(9(14)6-7-13)4-3-5-10(11)17/h3-5,17H,2,6-7H2,1H3
• InChI Key： UONDWTZODNOJLB-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C=1C(=O)OCC)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.5
• Topological Polar Surface Area: 44.4

Additional information on Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate

Comprehensive Guide to Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate (CAS No. 1806590-24-8)

Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate (CAS No. 1806590-24-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a key intermediate in synthetic chemistry, features a unique combination of functional groups, including an ethyl ester, a chloropropanoyl moiety, and a mercaptobenzoate group. These structural attributes make it highly versatile for applications in drug discovery and material science.

The compound's CAS number 1806590-24-8 is frequently searched by researchers and industry professionals seeking high-purity intermediates for custom synthesis. Recent trends in organic chemistry highlight the growing demand for sulfur-containing compounds, such as 6-mercaptobenzoate derivatives, due to their role in catalysis and bioactivity. The presence of the chloropropanoyl group further enhances its reactivity, making it valuable for cross-coupling reactions and other advanced synthetic methodologies.

One of the most common queries related to Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate revolves around its stability and storage conditions. Studies indicate that this compound should be stored under inert conditions to prevent oxidation of the thiol (mercapto) group. Additionally, its solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) makes it suitable for laboratory-scale reactions.

In pharmaceutical research, CAS 1806590-24-8 is often explored as a precursor for thioether-containing drugs, which are known for their antimicrobial and anti-inflammatory properties. The compound's ability to undergo nucleophilic substitution reactions at the chloropropanoyl site allows for the introduction of diverse pharmacophores, aligning with current drug development strategies focused on targeted therapies.

From an industrial perspective, Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate is increasingly used in the synthesis of specialty chemicals for agrochemical formulations. Its benzoate backbone provides a stable framework for modifying biological activity, while the chloro and thiol functionalities enable further derivatization. This adaptability has led to its inclusion in patents related to crop protection agents.

Environmental and safety considerations are also critical when handling 1806590-24-8. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) is recommended due to its reactive thiol group. Researchers frequently search for MSDS (Material Safety Data Sheet) information to ensure compliance with laboratory safety protocols.

The synthesis of Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate typically involves multi-step organic reactions, including esterification and acyl chloride formation. Recent advancements in green chemistry have prompted investigations into solvent-free or catalytic methods to produce this compound more sustainably, addressing the growing demand for eco-friendly synthetic routes.

Analytical characterization of CAS 1806590-24-8 relies heavily on techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods confirm the purity and structural integrity of the compound, which is essential for reproducibility in research applications. The compound's distinctive spectral signatures are well-documented in chemical databases.

Market trends indicate a steady rise in the procurement of 6-mercaptobenzoate derivatives, driven by their utility in peptide modification and bioconjugation. As pharmaceutical companies invest more in precision medicine, intermediates like Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate are expected to see increased demand. Suppliers often highlight batch-to-batch consistency and regulatory compliance as key selling points.

In conclusion, Ethyl 2-(3-chloropropanoyl)-6-mercaptobenzoate (CAS No. 1806590-24-8) represents a critical building block in modern synthetic chemistry. Its multifaceted reactivity, combined with emerging applications in drug discovery and agrochemical innovation, positions it as a compound of enduring scientific and industrial relevance. Future research may uncover novel reactivities or biological activities, further expanding its utility across chemical disciplines.